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Compound of Interest

Compound Name: Dipropylamine acetate

Cat. No.: B11762117 Get Quote

Product & Application Profile
Dipropylamine Acetate (DPAA) is a volatile ion-pairing reagent used primarily in reversed-

phase LC-MS analysis of anionic analytes (e.g., oligonucleotides, acidic peptides). Unlike non-

volatile phosphate buffers, DPAA sublimes in the electrospray ionization (ESI) source,

preventing salt deposition on the mass spectrometer cone.

Chemical Name: Dipropylammonium acetate[1][2]

Synonyms: N-propyl-1-propanaminium acetate; DPA Acetate[2][3]

Primary Application: Mobile phase additive for pH control (approx. pH 5.5–6.5) and ion-

pairing.

CAS Number (Salt): 114389-69-4 (often referenced by component CAS numbers in mixture

SDS).[3]

Hazard Identification: The "Dual-View" Risk
Assessment
Standard SDSs often classify the pre-mixed dilute solution (e.g., 0.5 M) as "Non-Hazardous."

However, researchers frequently prepare this buffer in-situ from neat precursors. This guide

separates the risks of the finished solution from the preparation process.
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View A: Finished Solution (0.5 M – 1.0 M Aqueous)
GHS Classification: Non-Hazardous or Mild Skin/Eye Irritant (Category 2B).

Signal Word: Warning (if >1.0 M).

Hazard Statements:

H316: Causes mild skin irritation.

H320: Causes eye irritation.

View B: Precursor Handling (Critical for Preparation)
The danger lies in the handling of the raw components before equilibrium is reached.

Component CAS GHS Classification Key Hazard

Dipropylamine (Neat) 142-84-7 Danger

H225: Highly

Flammable

Liquid.H302/H311/H3

31: Toxic if

swallowed/contact/inh

aled.H314: Causes

severe skin burns.[3]

[4][5][6]

Acetic Acid (Glacial) 64-19-7 Danger

H226: Flammable

Liquid.H314: Causes

severe skin burns and

eye damage.
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Expert Insight: The reaction between Dipropylamine (base) and Acetic Acid (acid) is exothermic.

[7] When preparing large volumes (>500 mL), the heat generation can volatilize the

dipropylamine, creating a toxic/corrosive vapor cloud if not managed under a fume hood.

Composition & Physicochemical Properties[2][4][5]
[8][9][10][11][12][13]
Component Table

Ingredient
Concentration
(Typical)

Formula MW ( g/mol )

Dipropylamine 5% - 15% (w/v) 101.19

Acetic Acid Adjusted to pH 60.05

Water Balance 18.02

Solution Properties (1.0 M Stock)
Physical State: Clear, colorless liquid.[8]

Odor: Faint amine/vinegar odor (distinctive "fishy-acidic" smell).

pH: 6.0 ± 0.5 (Self-buffering range).

Density: ~0.99 - 1.01 g/cm³.

Boiling Point: ~100°C (Water co-solvent).

Solubility: Miscible in water, Methanol, Acetonitrile.

Safe Preparation Protocol (Self-Validating)
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Objective: Safely synthesize 1 Liter of 0.5 M Dipropylamine Acetate Buffer. Mechanism: Acid-

Base Neutralization.

The "Cold-Addition" Workflow
Do not simply dump reagents together. Follow this logic to prevent vapor release and ensure

stoichiometric accuracy.
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Start: 1L Volumetric Flask

1. Add 800mL HPLC Grade Water
(Heat Sink)

2. Add 50.6g (69mL) Dipropylamine
(Under Fume Hood)

 Dissolve Base First 

3. SLOW Addition of Acetic Acid
(Monitor Exotherm)

 Add Acid to Base (Buffered) 

Check pH
Target: 6.0 - 6.5

Adjust with Acetic Acid

 pH > 6.5 

Dilute to Volume (1L)
Filter (0.2 µm)

 pH OK 

Click to download full resolution via product page
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Figure 1: Safe synthesis workflow for Dipropylamine Acetate. Note the "Heat Sink" step (Step

1) is critical to absorb the heat of neutralization.

Validation Steps (Trustworthiness)
Visual Check: The solution must remain clear. Cloudiness indicates contamination or

immiscibility (if using high % organics).

pH Drift Test: Measure pH immediately and again after 30 minutes. A drift > 0.1 pH units

indicates the amine is still equilibrating or evaporating.

LC-MS Blank Run: Inject the buffer as a blank. Look for "ghost peaks" at m/z 102

(protonated dipropylamine). Excessive background noise suggests low-purity precursors.

Handling, Storage & Stability[4]
Volatility Management
Dipropylamine acetate is a "volatile salt," which is why it works for LC-MS. However, this

property leads to concentration drift.

Storage: Store in borosilicate glass with PTFE-lined caps. Do not use standard polyethylene

caps for long-term storage, as amines can leach plasticizers.

Shelf Life: 1 Month at 4°C.

Why? Over time, the amine component evaporates faster than the acetic acid/water, causing

the pH to drop (become more acidic) and the retention times in HPLC to shift.

Material Compatibility
Compatible: Glass, Stainless Steel (316), PTFE (Teflon), PEEK.

Incompatible: Copper, Aluminum (corroded by amines), Polycarbonate (stress cracking).

Emergency Response & First Aid
In the event of exposure, the response depends on whether the contact was with the

concentrated precursors or the dilute solution.
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Exposure Logic

Exposure Incident

Identify Source

Neat Precursor
(DPA or Acetic Acid)

Dilute Solution
(DPAA Buffer)

IMMEDIATE: Rinse 15min
Seek Medical Attention
(Chemical Burn Risk)

 Skin Contact 

Flush 15min (Lids open)
Do NOT rub

Emergency Room Required

 Eye Contact 

Rinse with soap/water
Monitor for irritation

 Skin Contact 

Flush 10min
Consult physician if

redness persists

 Eye Contact 

Click to download full resolution via product page

Figure 2: Triage logic for exposure incidents involving DPAA or its precursors.

Spill Cleanup
Small Spills (<100 mL): Absorb with paper towels. Wipe area with dilute (0.1 M) HCl to

neutralize residual amine odor, then water.

Large Spills (>1 L): Evacuate area if ventilation is poor. Use a commercial spill kit (universal

binder). Do not use bleach (hypochlorite) on amine spills, as this can form toxic chloramines.

Toxicology & Regulatory Data
Exposure Limits (Precursors)
Since the salt has no specific established limit, adhere to the limits of the most hazardous

component (Dipropylamine).
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Agency Component Limit Type Value

ACGIH Dipropylamine TWA

Not Established (Skin

notation implied due

to corrosivity)

OSHA Acetic Acid PEL
10 ppm (

)

NIOSH Acetic Acid IDLH 50 ppm

Toxicological Mechanisms
Dipropylamine: Acts as a lachrymator and respiratory irritant.[8] High vapor concentrations

can cause "blue haze" vision (glaucopsia) due to corneal edema, a temporary but alarming

condition common with amine exposure.

Acetate Salt: Generally metabolically benign in low concentrations, rapidly excreted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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